5-(furan-2-yl)-3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: [3-(furan-2-yl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-(3-methylphenyl)methanone
• InChI: InChI=1S/C22H20N2O3/c1-15-5-3-6-17(13-15)22(25)24-20(21-7-4-12-27-21)14-19(23-24)16-8-10-18(26-2)11-9-16/h3-13,20H,14H2,1-2H3
• InChI Key: FFMGHGOVOOTOGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2C(CC(=N2)C3=CC=C(C=C3)OC)C4=CC=CO4
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

5-(Furan-2-yl)-3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-4,5-dihydro-1H-pyrazole, commonly known as 5-F-3-M-1-MB-4,5-DHP, is a compound of pyrazole and furan with a benzoyl group. It has been studied for its potential applications in various scientific fields, such as chemistry, biochemistry, and pharmacology. This compound has unique properties that make it an interesting subject for further research.

Scientific Research Applications

5-F-3-M-1-MB-4,5-DHP has been studied for its potential applications in various fields of science. It has been used as a synthetic intermediate in the synthesis of various compounds, including furan-2-ylmethylbenzoyl derivatives and pyrazole derivatives. In addition, it has been used in the synthesis of novel anti-inflammatory agents, as well as in the synthesis of inhibitors of enzymes involved in the biosynthesis of fatty acids. Furthermore, it has been used in the synthesis of novel antifungal agents and in the synthesis of inhibitors of enzymes involved in the metabolism of cholesterol.

Mechanism of Action

The mechanism of action of 5-F-3-M-1-MB-4,5-DHP is not yet fully understood. However, studies have suggested that it may act as an inhibitor of enzymes involved in the biosynthesis of fatty acids and the metabolism of cholesterol. In addition, it has been suggested that it may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-F-3-M-1-MB-4,5-DHP have not yet been fully studied. However, studies have suggested that it may have anti-inflammatory and anti-fungal effects. In addition, it has been suggested that it may have an inhibitory effect on enzymes involved in the biosynthesis of fatty acids and the metabolism of cholesterol.

Advantages and Limitations for Lab Experiments

The advantages of using 5-F-3-M-1-MB-4,5-DHP in lab experiments include its low cost, ease of synthesis, and availability of commercially synthesized material. In addition, this compound has been used in the synthesis of various compounds, including furan-2-ylmethylbenzoyl derivatives and pyrazole derivatives. However, this compound is not yet fully understood and its effects on biochemical and physiological processes have not yet been fully studied.

Future Directions

The potential applications of 5-F-3-M-1-MB-4,5-DHP are numerous and further research is needed to better understand its mechanism of action and its effects on biochemical and physiological processes. Future research should focus on the synthesis of novel compounds based on this compound, the study of its effects on enzymes involved in the biosynthesis of fatty acids and the metabolism of cholesterol, and the study of its anti-inflammatory and anti-fungal effects. Additionally, further research should focus on the development of novel synthetic methods for the synthesis of this compound.

Synthesis Methods

5-F-3-M-1-MB-4,5-DHP can be synthesized through a three-step process. The first step involves the reaction of furan-2-ylmethylbenzoyl chloride with 4-methoxyphenylhydrazine hydrochloride in the presence of anhydrous sodium acetate to form the corresponding 4-methoxyphenylhydrazone. The second step involves the reaction of this intermediate with furan-2-ylmethylbenzoyl chloride in the presence of anhydrous sodium acetate to form 5-F-3-M-1-MB-4,5-DHP. The third step involves the purification of the compound using column chromatography.